Cas no 113439-83-1 (1H-Isoindole-1,3(2H)-dione,2-(2-butyn-1-yl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-(2-butyn-1-yl)-
• CAS No: 113439-83-1
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD00160830
• CID: 130170
• PubChem ID: 24884178
• Update Time: 2025-10-28

1H-Isoindole-1,3(2H)-dione,2-(2-butyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(2-butyn-1-yl)-
• N-(2-Butynyl)phthalimide
• 4-Phthalimido-2-butyne
• 1-PHTHALIMIDO-2-BUTYNE
• 2-but-2-ynylisoindole-1,3-dione
• 4-Phthalimido-2-butyne,97%
• N-(2-Butynyl)phthalimide 97%
• N-(2-Butynyl)phthalimide, 97%
• 113439-83-1
• 2-(but-2-ynyl)isoindoline-1,3-dione
• SCHEMBL236347
• SB64101
• FT-0695234
• NS00015815
• CS-0329574
• AKOS025294103
• 2-(but-2-yn-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• AS-66820
• 1H-Isoindole-1,3(2H)-dione, 2-(2-butyn-1-yl)-
• DTXSID00429050
• 2-(But-2-yn-1-yl)isoindoline-1,3-dione
• G62669
• 2-(BUT-2-YN-1-YL)ISOINDOLE-1,3-DIONE

• MDL： MFCD00160830
• Inchi： 1S/C12H9NO2/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12(13)15/h4-7H,8H2,1H3
• InChI Key： COPWPECHFWIYSP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC#CC)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 219-223 °C
• PSA: 37.38000
• LogP: 1.24380
• Solubility: Not available

1H-Isoindole-1,3(2H)-dione,2-(2-butyn-1-yl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione,2-(2-butyn-1-yl)-

Professional Introduction to CAS No. 113439-83-1: 1H-Isoindole-1,3(2H)-dione, 2-(2-butyn-1-yl)-

CAS No. 113439-83-1, commonly referred to as 1H-Isoindole-1,3(2H)-dione, 2-(2-butyn-1-yl)-, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the isoindole framework with a butynyl group, offering exceptional electronic properties and reactivity.

The isoindole core of this compound is a bicyclic structure consisting of a benzene ring fused to an indene system. The presence of the dione functional group further enhances its chemical versatility, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted the potential of isoindole derivatives in drug discovery, particularly in targeting specific protein kinases and other enzymes involved in disease pathways.

The substitution at the 2-position with a butynyl group introduces additional functionality to the molecule. This alkyne moiety not only increases the compound's hydrophobicity but also provides opportunities for further chemical modification through alkyne chemistry. For instance, the use of click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), has been explored to functionalize this compound for applications in bioconjugation and drug delivery systems.

Recent research has focused on the electronic properties of CAS No. 113439-83-1, particularly its role as a building block in organic electronics. The conjugated system within the isoindole framework facilitates efficient charge transport, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies published in leading journals such as Nature Communications and Advanced Materials have demonstrated how this compound can be integrated into thin-film transistor architectures to enhance device performance.

In addition to its electronic applications, this compound has shown potential in catalysis. The dione functionality can act as a Lewis acid site, facilitating catalytic processes in organic synthesis. For example, recent work has explored its use as a catalyst in asymmetric induction reactions, where it has demonstrated high enantioselectivity in the synthesis of chiral molecules.

The synthesis of CAS No. 113439-83-1 typically involves multi-step organic reactions, often incorporating strategies from both traditional and modern synthetic methodologies. Key steps include the formation of the isoindole core through cyclization reactions and subsequent functionalization with the butynyl group via alkyne coupling techniques.

In terms of safety and handling, this compound should be treated with care due to its potential reactivity under certain conditions. Proper storage in inert atmospheres and controlled environments is recommended to maintain its stability and prevent unwanted side reactions.

In conclusion, CAS No. 113439-83-1 represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive cutting-edge research, positioning it as a key player in the development of next-generation materials and therapeutic agents.